N-(4-methyl-2,5-dinitrophenyl)acetamide

• Molecular Formula: C9H9N3O5
• Molecular Weight: 239.18 g/mol
• IUPAC Name: N-(4-methyl-2,5-dinitrophenyl)acetamide
• InChI: InChI=1S/C9H9N3O5/c1-5-3-9(12(16)17)7(10-6(2)13)4-8(5)11(14)15/h3-4H,1-2H3,(H,10,13)
• InChI Key: YRABYESZOOOEEL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])NC(=O)C)[N+](=O)[O-]

Description

N-(4-methyl-2,5-dinitrophenyl)acetamide, commonly known as MDPA, is a chemical compound that has been extensively studied for its various applications in scientific research. MDPA is a yellow crystalline powder that is soluble in organic solvents and has been used in various research studies due to its unique chemical properties.

Mechanism of Action

The mechanism of action of MDPA is not well understood. However, it is believed that it reacts with amino acids and peptides to form stable adducts. These adducts can be analyzed using various analytical techniques, such as mass spectrometry.
Biochemical and Physiological Effects
MDPA does not have any known biochemical or physiological effects on living organisms. It is a non-toxic compound and has been used in various research studies without any reported adverse effects.

Advantages and Limitations for Lab Experiments

MDPA has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also a relatively inexpensive compound, making it accessible to researchers with limited budgets. However, MDPA has some limitations, such as its limited solubility in water and its reactivity with amino acids and peptides, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving MDPA. One possible direction is the development of new methods for the synthesis of MDPA and its derivatives. Another direction is the investigation of the photodegradation of nitroaromatics in the environment using MDPA as a model compound. Additionally, MDPA could be used as a reagent for the determination of amino acids and peptides in complex biological samples. Finally, MDPA could be used as a precursor for the synthesis of new compounds with potential applications in various fields, such as medicine and materials science.
Conclusion
In conclusion, MDPA is a chemical compound that has been extensively studied for its various applications in scientific research. It has been used as a reagent for the determination of amino acids and peptides, a precursor for the synthesis of other compounds, and a model compound for studying the photodegradation of nitroaromatics in the environment. MDPA has several advantages for use in laboratory experiments, but also has some limitations. There are several future directions for research involving MDPA, including the development of new synthesis methods and the investigation of its potential applications in various fields.

Synthesis Methods

MDPA can be synthesized by reacting 4-methyl-2,5-dinitroaniline with acetic anhydride in the presence of a catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

MDPA has been used in various scientific research studies due to its unique chemical properties. It has been used as a reagent for the determination of amino acids and peptides. It has also been used as a precursor for the synthesis of other compounds, such as nitramines and nitroaromatics. MDPA has been used as a model compound for studying the photodegradation of nitroaromatics in the environment.